Cas no 2648919-90-6 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic acid
• CAS No: 2648919-90-6
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6494404
• PubChem ID: 165585303
• Update Time: 2025-05-20

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic acid
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]pentanoic acid
• EN300-1535475
• 2648919-90-6

• Inchi： 1S/C24H28N2O6/c1-2-7-21(23(29)30)26-22(28)12-15(27)13-25-24(31)32-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20-21,27H,2,7,12-14H2,1H3,(H,25,31)(H,26,28)(H,29,30)/t15?,21-/m1/s1
• InChI Key： VKZPETAIKFIXTD-MZVUKIKXSA-N
• SMILES： O(C(NCC(CC(N[C@@H](C(=O)O)CCC)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic acid

Introduction to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic Acid (CAS No. 2648919-90-6)

The compound (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic acid, identified by its CAS number 2648919-90-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests a strong affinity for peptide synthesis and proteomics research, making it a valuable tool in the development of novel bioconjugates and drug candidates.

In recent years, the demand for specialized building blocks in drug discovery has surged, driven by the need for more efficient and targeted therapies. The (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic acid molecule, with its chiral center and protective group, aligns perfectly with these demands. Its utility extends beyond simple structural motifs, offering researchers a versatile platform for exploring complex biological interactions.

The Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino groups during the assembly of peptide chains. This protective feature ensures that the peptide sequence remains intact while allowing for selective deprotection at the end of the synthesis. The incorporation of this group into the (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic acid framework enhances its applicability in constructing intricate peptidomimetics and bioactive molecules.

Furthermore, the hydroxybutanamidopentanoic acid moiety introduces additional functional diversity, enabling the molecule to participate in various chemical reactions and interactions. This dual functionality makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity. Such properties are crucial for developing drugs that can interact specifically with target proteins or enzymes, thereby minimizing side effects and improving therapeutic efficacy.

Current research in medicinal chemistry increasingly emphasizes the importance of stereochemistry in drug design. The (R) configuration at the chiral center of the (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic acid ensures that any derivatives synthesized from this compound will retain this specific stereochemical integrity. This is particularly important for drugs where enantiomeric purity can significantly influence pharmacological activity.

Recent studies have highlighted the role of fluorene derivatives in medicinal chemistry due to their favorable photophysical properties and biological activity. The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall solubility and stability of the compound. These attributes are essential for ensuring that the molecule behaves predictably during synthetic procedures and biological evaluations.

In clinical trials, compounds with similar structural motifs have shown promise in treating a variety of conditions, including neurological disorders and inflammatory diseases. The ability of the (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic acid to mimic natural amino acids or peptides opens up possibilities for designing drugs that can modulate biological pathways by interacting with specific targets.

The hydroxybutanamidopentanoic acid segment also plays a critical role in modulating solubility and bioavailability, which are key factors in drug development. By incorporating this moiety, researchers can fine-tune the pharmacokinetic properties of their drug candidates, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

Advanced computational methods have been employed to predict the binding affinities and interactions of this compound with potential biological targets. These simulations have provided valuable insights into how modifications to the structure can enhance binding efficacy and selectivity. Such computational approaches are integral to modern drug discovery pipelines, allowing for rapid screening of large libraries of compounds.

Experimental validation of these computational predictions has further solidified the potential of this compound as a lead molecule. In vitro assays have demonstrated its ability to interact with specific enzymes and receptors, suggesting its utility in developing targeted therapies. These preliminary findings are encouraging and warrant further investigation into its therapeutic potential.

The versatility of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopentanoic acid extends beyond its role as a building block in peptide synthesis. It can also be used as a starting material for synthesizing more complex molecules through various chemical transformations. This adaptability makes it a valuable asset in synthetic organic chemistry laboratories working on drug development projects.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The integration of innovative molecular tools like this compound into research efforts will undoubtedly lead to new breakthroughs in treating complex diseases. Its unique combination of structural features positions it as a promising candidate for future therapeutic applications.